N-(5-acetyl-4-methylthiazol-2-yl)-2-(5-chlorothiophen-2-yl)acetamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(5-chlorothiophen-2-yl)acetamide
• InChI: InChI=1S/C12H11ClN2O2S2/c1-6-11(7(2)16)19-12(14-6)15-10(17)5-8-3-4-9(13)18-8/h3-4H,5H2,1-2H3,(H,14,15,17)
• InChI Key: VJDDOEMWNVVHOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CC2=CC=C(S2)Cl)C(=O)C
• Molecular Formula: C12H11ClN2O2S2
• Molecular Weight: 314.8 g/mol

Description

N-(5-acetyl-4-methylthiazol-2-yl)-2-(5-chlorothiophen-2-yl)acetamide, also known as ACTA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is a heterocyclic compound that contains both thiazole and thiophene moieties. ACTA has been found to possess a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Scientific Research Applications

Synthesis and Biological Evaluation

• Studies have demonstrated the synthesis of various thiazole derivatives, including compounds structurally similar to "N-(5-acetyl-4-methylthiazol-2-yl)-2-(5-chlorothiophen-2-yl)acetamide," exploring their potential anticancer properties. For instance, derivatives have been synthesized and investigated for antitumor activities against human lung adenocarcinoma cells, showing selective cytotoxicity and apoptosis induction, though not as potent as cisplatin (Evren et al., 2019). Similar research efforts have synthesized benzothiazole derivatives bearing different heterocyclic ring systems to evaluate their antitumor activity, demonstrating considerable anticancer activity against specific cancer cell lines (Yurttaş et al., 2015).

Chemical Properties and Modifications

• Research has also focused on the chemical properties and reactions of related compounds, such as the silylation of N-(2-hydroxyphenyl)acetamide derivatives and their transformation into heterocyclic compounds with potential for further pharmacological exploration (Lazareva et al., 2017).

In Vitro Metabolism and Enzyme Inhibition

• In vitro studies have explored the metabolism of isothiazolyl- and alkylisothiazolin-5-ylidene)phenylacetamides, highlighting their proinsecticidal activity and the role of metabolism in modulating their efficacy. This research provides insights into the metabolic pathways and potential selectivity of these compounds for pest control applications (Sheets et al., 1997).

Anticonvulsant and Antimicrobial Activities

• Further investigations into benzothiazole derivatives have identified anticonvulsant activities, with specific modifications enhancing their efficacy and providing a basis for the development of new therapeutic agents (Amir et al., 2011). Additionally, antimicrobial evaluations of novel imines and thiazolidinones have been conducted, identifying compounds with antibacterial and antifungal properties, thereby broadening the potential applications of these chemical frameworks (Fuloria et al., 2009).